Cas no 216491-65-5 (16:0-16 Doxyl PC)

• Product Name: 16:0-16 Doxyl PC
• CAS No: 216491-65-5
• MF: C₄₆H₉₁N₂O₁₀P
• MW: 863.196
• CID: 4473344
• PubChem ID: 131876036
• Update Time: 2024-10-31

16:0-16 Doxyl PC Chemical and Physical Properties

Names and Identifiers

• 1-palmitoyl-2-stearoyl-(16-doxyl)-sn-glycero-3-phosphocholine
• 216491-65-5
• 3-Oxazolidinyloxy, 2-ethyl-2-[(17R)-20-hydroxy-24,24-dimethyl-20-oxido-15-oxo-17-[[(1-oxohexadecyl)oxy]methyl]-16,19,21-trioxa-24-azonia-20-phosphapentacos-1-yl]-4,4-dimethyl-, inner salt
• 3-Oxazolidinyloxy,2-ethyl-2-[(17R)-20-hydroxy-24,24-dimethyl-20-oxido-15-oxo-17-[[(1-oxohexadecyl)oxy]methyl]-16,19,21-trioxa-24-azonia-20-phosphapentacos-1-yl]-4,4-dimethyl-,innersalt
• CID 131876036
• 16:0-16 Doxyl PC

• MDL： MFCD22495309
• Inchi： InChI=1S/C46H90N2O10P/c1-8-10-11-12-13-14-15-16-19-22-25-28-31-34-43(49)54-39-42(40-57-59(52,53)56-38-37-48(5,6)7)58-44(50)35-32-29-26-23-20-17-18-21-24-27-30-33-36-46(9-2)47(51)45(3,4)41-55-46/h42H,8-41H2,1-7H3/t42-,46?/m1/s1
• InChI Key： RQHJHXIKLYLXQS-BKVZMYJLSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC1(CC)N(C(C)(C)CO1)[O-]

Computed Properties

• Exact Mass: 861.63330907g/mol
• Monoisotopic Mass: 861.63330907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 59
• Rotatable Bond Count: 42
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Color/Form: 1 mg/mL (810604C-1mg)

16:0-16 Doxyl PC Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters